(4E)-2-methyl-5-phenylpent-4-enoic acid
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
The molecular structure can be analyzed using various spectroscopic methods like NMR, IR, UV-Vis, and X-ray crystallography .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the conditions under which it reacts .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, and stability. It also includes the compound’s behavior under various conditions .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4E)-2-methyl-5-phenylpent-4-enoic acid involves the conversion of starting materials into intermediate compounds, which are then further transformed into the final product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1,3-butadiene", "benzene", "sodium hydroxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "sodium sulfate", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Synthesis of 1-phenyl-1,3-butadiene", "React benzene with 2-methyl-1,3-butadiene in the presence of sodium hydroxide as a catalyst to form 1-phenyl-1,3-butadiene.", "Step 2: Reduction of 1-phenyl-1,3-butadiene", "Reduce 1-phenyl-1,3-butadiene with sodium borohydride in the presence of acetic acid to form 1-phenylbutane-1,3-diol.", "Step 3: Oxidation of 1-phenylbutane-1,3-diol", "Oxidize 1-phenylbutane-1,3-diol with hydrochloric acid and sodium chloride to form 1-phenylbutane-1,3-dione.", "Step 4: Synthesis of (4E)-2-methyl-5-phenylpent-4-enoic acid", "React 1-phenylbutane-1,3-dione with sodium hydroxide and sodium sulfate to form (4E)-2-methyl-5-phenylpent-4-en-2-ol.", "React (4E)-2-methyl-5-phenylpent-4-en-2-ol with hydrochloric acid and sodium chloride to form (4E)-2-methyl-5-phenylpent-4-en-2-ol hydrochloride.", "React (4E)-2-methyl-5-phenylpent-4-en-2-ol hydrochloride with sodium bicarbonate to form (4E)-2-methyl-5-phenylpent-4-enoic acid.", "Purify the final product using magnesium sulfate and ethyl acetate, and dry with anhydrous magnesium sulfate." ] } | |
CAS RN |
351207-68-6 |
Product Name |
(4E)-2-methyl-5-phenylpent-4-enoic acid |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
